Cas no 32251-82-4 (5-benzyl-1H-pyrazole)

5-Benzyl-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with a benzyl group at the 5-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate or scaffold for bioactive molecules. Its aromatic and nitrogen-rich framework enables participation in diverse reactions, including cyclizations and functional group transformations. The compound’s stability and moderate reactivity make it suitable for controlled modifications under standard laboratory conditions. Researchers value 5-benzyl-1H-pyrazole for its potential in developing ligands, inhibitors, and other specialized compounds, underscoring its utility in medicinal chemistry and material science.
5-benzyl-1H-pyrazole structure
5-benzyl-1H-pyrazole structure
Product Name:5-benzyl-1H-pyrazole
CAS No:32251-82-4
MF:C10H10N2
MW:158.199801921844
MDL:MFCD00958746
CID:1450519
PubChem ID:4416282
Update Time:2025-06-06

5-benzyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 3-(phenylmethyl)-
    • 5-benzyl-1H-pyrazole
    • 3-benzyl-1H-pyrazole
    • EN300-3210882
    • benzylpyrazole
    • InChI=1/C10H10N2/c1-2-4-9(5-3-1)8-10-6-7-11-12-10/h1-7H,8H2,(H,11,12
    • 32251-82-4
    • WS-00918
    • 3-benzylpyrazole
    • 5-benzylpyrazole
    • SCHEMBL2288762
    • DB-165274
    • MDL: MFCD00958746
    • Inchi: 1S/C10H10N2/c1-2-4-9(5-3-1)8-10-6-7-11-12-10/h1-7H,8H2,(H,11,12)
    • InChI Key: KTFGWHSLIOZEKH-UHFFFAOYSA-N
    • SMILES: N1C(=CC=N1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 158.0845
  • Monoisotopic Mass: 158.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68

5-benzyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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